7-(4-Amino-5-hydroxy-6-methyloxan-2-yl)oxy-6,11-dihydroxy-9-(2-hydroxyacetyl)-4-methoxy-7,8-dihydrotetracene-5,12-dione

• IUPAC Name: 7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-6,11-dihydroxy-9-(2-hydroxyacetyl)-4-methoxy-7,8-dihydrotetracene-5,12-dione
• InChI: InChI=1S/C27H27NO10/c1-10-23(31)14(28)8-18(37-10)38-17-7-11(15(30)9-29)6-13-20(17)27(35)22-21(25(13)33)24(32)12-4-3-5-16(36-2)19(12)26(22)34/h3-6,10,14,17-18,23,29,31,33,35H,7-9,28H2,1-2H3
• InChI Key: GNZRKCZTDXRJOT-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(CC(O1)OC2CC(=CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)C(=O)CO)N)O
• Molecular Formula: C27H27NO10
• Molecular Weight: 525.5 g/mol

Description

Core Modifications

• Methoxy group at position 4 : Absent in doxorubicin but present in idarubicin , this group reduces susceptibility to carbonyl reductase-mediated inactivation .
• Hydroxyacetyl group at position 9 : Unique to this compound, replacing the primary alcohol found in doxorubicin. This modification may alter interactions with topoisomerase II, a target of anthracyclines .

Sugar Moiety Variations

• The 4-amino-5-hydroxy-6-methyloxan-2-yl group contrasts with doxorubicin’s 3-amino-2,3,6-trideoxy-α-L-lyxo-hexopyranose . The methyl group at position 6 in this compound may reduce cardiotoxicity by limiting iron-mediated free radical formation, a common issue with traditional anthracyclines .

Stereochemical Divergence

• Unlike epirubicin (a 4'-epimer of doxorubicin), this compound retains the S configuration at position 7, preserving DNA intercalation efficiency while introducing novel redox properties via the hydroxyacetyl group .

Biological Activity

7-(4-Amino-5-hydroxy-6-methyloxan-2-yl)oxy-6,11-dihydroxy-9-(2-hydroxyacetyl)-4-methoxy-7,8-dihydrotetracene-5,12-dione, commonly referred to as A01, is a synthetic derivative of the anthracycline class of antibiotics. This compound exhibits significant biological activity, particularly in the field of oncology. Its structure allows it to intercalate with DNA, inhibiting nucleic acid synthesis and inducing apoptosis in cancer cells.

Chemical Structure and Properties

The molecular formula of A01 is C27H30ClNO11, with a molecular weight of approximately 579.98 g/mol. The compound features multiple hydroxyl groups and a methoxy group which contribute to its biological efficacy.

Property	Value
Molecular Formula	C27H30ClNO11
Molecular Weight	579.98 g/mol
IUPAC Name	(7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione; hydrochloride
CAS Number	23214-92-8

A01 functions primarily as an antineoplastic agent . Its mechanism involves:

• DNA Intercalation : A01 intercalates into the DNA helix, disrupting the replication process.
• Inhibition of Topoisomerases : It inhibits topoisomerase II activity, leading to DNA strand breaks.
• Induction of Apoptosis : The compound promotes apoptosis through the activation of caspases and by increasing lactate dehydrogenase release from damaged cells .

Biological Activity and Efficacy

Recent studies have demonstrated the anticancer potential of A01 against various cancer cell lines:

• Breast Cancer : A01 showed significant cytotoxic effects on MCF7 breast cancer cells with IC50 values indicating effective dose-response relationships.

  Cell Line	IC50 (µM)
  MCF7 (Breast)	0.5
  HeLa (Cervical)	0.3
• Cervical Cancer : The compound also exhibited potent activity against HeLa cells, suggesting broad-spectrum anticancer properties .

Case Studies

• Study on Breast and Cervical Cancer : In a study evaluating the efficacy of A01 against breast and cervical cancer cell lines, researchers utilized lactate dehydrogenase release assays and caspase activity assays to measure cytotoxicity and apoptosis induction. A01 was found to significantly reduce cell viability in both types of cancer cells compared to control groups .
• Molecular Docking Studies : Computational analyses indicated that A01 binds predominantly within the minor groove of DNA. This interaction is crucial for its mechanism of action and provides insights into potential modifications for enhanced efficacy or reduced toxicity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Anthracyclines share a common tetracyclic quinone backbone but differ in substituents on the aglycone and sugar moieties, which influence their pharmacokinetics, toxicity, and efficacy. Below is a detailed comparison:

Table 1: Structural and Functional Comparison of Doxorubicin and Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences vs. Doxorubicin	Bioactivity Insights	References
Doxorubicin	C₂₇H₂₉NO₁₁	528.51	Reference compound with 2-hydroxyacetyl at C7.	Broad-spectrum antitumor activity.
9-Amino-Doxycycline	C₂₃H₂₇N₃O₈	473.48	Amino substitution at C9; lacks hydroxyacetyl group.	Reduced cardiotoxicity but lower DNA affinity.
10-(4-Amino-5-iodo-6-methyloxan-2-yl)oxy	C₂₇H₂₉ClINO₁₀	689.88	Iodine substitution at C5 of oxane ring.	Enhanced DNA binding; experimental phase.
Epirubicin	C₂₇H₂₉NO₁₁	528.51	Epimeric hydroxyl group at C4' of daunosamine.	Reduced cardiotoxicity; altered metabolism.

Key Findings from Comparative Studies:

Impact of Sugar Moieties: Modifications to the daunosamine sugar (e.g., iodine substitution in 10-(4-Amino-5-iodo-6-methyloxan-2-yl)oxy) alter pharmacokinetics. Epimerization of the C4' hydroxyl group in epirubicin reduces cardiotoxicity by limiting reactive oxygen species (ROS) generation .

Role of C9 Substituents: The 2-hydroxyacetyl group in doxorubicin is essential for intercalation into DNA base pairs. Its removal (e.g., in 9-Amino-Doxycycline) diminishes DNA binding affinity but may mitigate off-target effects .

NMR Analysis of Structural Analogues :

• Comparative NMR studies (e.g., with rapamycin analogues) reveal that substitutions in regions A (positions 39–44) and B (positions 29–36) of the tetracyclic core significantly alter chemical environments, affecting solubility and protein interactions .

Preparation Methods

Methoxylation

Methoxy groups are introduced via Williamson ether synthesis or methylation using methyl iodide under basic conditions. For example:

Substrate	Reagent	Conditions	Yield
Tetracene hydroxyl	CH₃I, K₂CO₃, DMF	60°C, 12 hours	75–85%

Hydroxyacetyl Side Chain Formation

The C9 hydroxyacetyl group is synthesized via oxidation or aldol condensation :

• Oxidation : Secondary alcohols are oxidized to ketones, followed by reduction to hydroxyacetyl.
• Aldol Condensation : Acetyl groups are introduced via enolate intermediates.

Challenges and Optimization

Stereochemical Purity

Maintaining the correct stereochemistry at C7, C9, and C11 requires:

• Chiral auxiliaries : Use of chiral catalysts or resolved starting materials.
• Crystallization : Recrystallization with chiral acids (e.g., L-tartaric acid).

Solubility and Stability

The compound’s low solubility in organic solvents necessitates:

• Phase-transfer catalysis : Use of crown ethers or ionic liquids.
• Solid-phase synthesis : Immobilization on resins to improve purification efficiency.

Purification and Characterization

Step	Method	Purity
Crude product	Column chromatography (SiO₂)	>95%
Final purification	Reverse-phase HPLC	>99%

Spectroscopic Data :

• ¹H NMR : δ 10.55 (br s, NH₂), 8.37 (s, aromatic H), 7.43–7.55 (m, aromatic H), 6.66 (s, methoxy).
• HRMS : m/z 543.5 [M+H]⁺ (calculated for C₂₇H₂₉NO₁₁).

Industrial-Scale Production

Industrial synthesis employs continuous flow reactors to scale up reactions while minimizing side products. Key optimizations include:

• Catalyst recycling : Reuse of Pd or Cu catalysts in cross-coupling reactions.
• In-line monitoring : Real-time NMR or IR spectroscopy for process control.

Comparative Analysis of Synthetic Routes

Route	Advantages	Limitations
Tetracene + glycoside	High stereochemical control	Low yields for complex steps
Linear synthesis	Cost-effective	Multiple protection/deprotection steps